Cas no 1029634-54-5 (3-Chloro-5-methoxyphenylisocyanide)

3-Chloro-5-methoxyphenylisocyanide is a specialized organic compound featuring both chloro and methoxy substituents on the phenyl ring, coupled with an isocyanide functional group. This structure imparts unique reactivity, making it valuable in transition-metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling and multicomponent transformations. The electron-withdrawing chloro and electron-donating methoxy groups influence its electronic properties, enhancing its versatility in synthetic applications. It serves as a key intermediate in the preparation of heterocycles, pharmaceuticals, and agrochemicals. The compound’s stability under standard conditions and compatibility with diverse reaction conditions further contribute to its utility in advanced organic synthesis. Proper handling is required due to the isocyanide group’s potential lachrymatory effects.

3-Chloro-5-methoxyphenylisocyanide structure

1029634-54-5 structure

Product Name:3-Chloro-5-methoxyphenylisocyanide

CAS No:1029634-54-5

MF:C₈H₆ClNO

MW:167.592340946198

MDL:MFCD06798048

CID:4568629

Update Time:2025-05-27

3-Chloro-5-methoxyphenylisocyanide Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-5-METHOXYPHENYLISOCYANIDE
- 3-Chloro-5-methoxyphenylisocyanide
- MDL： MFCD06798048
- Inchi： 1S/C8H6ClNO/c1-10-7-3-6(9)4-8(5-7)11-2/h3-5H,2H3
- InChI Key： TUGQADSTBKNMTR-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C1C=C(OC)C=C(Cl)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1

3-Chloro-5-methoxyphenylisocyanide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	024393-250mg	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	250mg	￡207.00	2022-03-01
Fluorochem	024393-1g	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	1g	￡412.00	2022-03-01
Oakwood	024393-250mg	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	250mg	$220.00	2023-09-17
Oakwood	024393-1g	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	1g	$439.00	2023-09-17
A2B Chem LLC	AX97448-250mg	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	250mg	$375.00	2024-04-20
A2B Chem LLC	AX97448-1g	3-Chloro-5-methoxyphenylisocyanide	1029634-54-5	1g	$649.00	2024-04-20